Cas no 1774903-78-4 (3-Chloro-1-cyclopropyl-6,7-dihydro-5H-[2]pyrindine-4-carbonitrile)

• Product Name: 3-Chloro-1-cyclopropyl-6,7-dihydro-5H-[2]pyrindine-4-carbonitrile
• CAS No: 1774903-78-4
• MF: C₁₂H₁₁ClN₂
• MW: 218.682141542435
• CID: 5181647
• Update Time: 2025-07-22

3-Chloro-1-cyclopropyl-6,7-dihydro-5H-[2]pyrindine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-1-cyclopropyl-6,7-dihydro-5H-[2]pyrindine-4-carbonitrile

• Inchi： 1S/C12H11ClN2/c13-12-10(6-14)8-2-1-3-9(8)11(15-12)7-4-5-7/h7H,1-5H2
• InChI Key： ARMUWPMQJMDSEG-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC(Cl)=C(C#N)C2CCCC1=2

Additional information on 3-Chloro-1-cyclopropyl-6,7-dihydro-5H-[2]pyrindine-4-carbonitrile

Introduction to 3-Chloro-1-cyclopropyl-6,7-dihydro-5H-[2]pyrindine-4-carbonitrile (CAS No. 1774903-78-4)

3-Chloro-1-cyclopropyl-6,7-dihydro-5H-[2]pyrindine-4-carbonitrile is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The compound belongs to the pyrindine class of molecules, which are well-known for their broad spectrum of pharmacological properties. With the CAS number 1774903-78-4, this compound has been extensively studied for its role in drug discovery and development, particularly in the synthesis of novel therapeutic agents.

The structural framework of 3-Chloro-1-cyclopropyl-6,7-dihydro-5H-[2]pyrindine-4-carbonitrile incorporates several key functional groups that contribute to its reactivity and biological significance. The presence of a chloro substituent at the 3-position and a cyano group at the 4-position enhances its potential as a building block in medicinal chemistry. Additionally, the cyclopropyl moiety at the 1-position introduces steric and electronic effects that can influence the compound's interactions with biological targets.

In recent years, there has been a growing interest in developing new scaffolds for drug discovery, and 3-Chloro-1-cyclopropyl-6,7-dihydro-5H-[2]pyrindine-4-carbonitrile has emerged as a promising candidate. Researchers have been exploring its utility in the design of small-molecule inhibitors targeting various diseases, including cancer and infectious disorders. The compound's ability to modulate enzyme activity and receptor binding makes it a valuable asset in the quest for novel therapeutics.

One of the most compelling aspects of 3-Chloro-1-cyclopropyl-6,7-dihydro-5H-[2]pyrindine-4-carbonitrile is its versatility in synthetic chemistry. The chloro and cyano groups provide multiple sites for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. This flexibility has led to numerous derivative studies aimed at optimizing potency, selectivity, and pharmacokinetic profiles. For instance, modifications at the cyclopropyl ring have shown promise in enhancing binding affinity to certain protein targets.

The compound has also been investigated for its potential role in addressing unmet medical needs. Studies have demonstrated its efficacy in preclinical models as an inhibitor of kinases and other enzymes implicated in disease pathways. The pyrindine core is particularly interesting because it mimics natural product scaffolds known for their biological activity. By leveraging this scaffold, researchers aim to develop drugs with improved therapeutic outcomes.

Advances in computational chemistry have further accelerated the exploration of 3-Chloro-1-cyclopropyl-6,7-dihydro-5H-[2]pyrindine-4-carbonitrile. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These insights have guided experimental efforts, leading to more efficient synthesis routes and improved understanding of its mechanism of action. The integration of experimental data with computational predictions has become a cornerstone of modern drug discovery.

Moreover, the environmental and safety considerations associated with 3-Chloro-1-cyclopropyl-6,7-dihydro-5H-[2]pyrindine-4-carbonitrile are critical factors in its development as a pharmaceutical intermediate. Efforts have been made to optimize synthetic protocols to minimize waste and reduce hazardous byproducts. Green chemistry principles have been applied to develop more sustainable methods for producing this compound, aligning with global efforts to promote responsible chemical manufacturing.

The future prospects of 3-Chloro-1-cyclopropyl-6,7-dihydro-5H-[2]pyrindine-4-carbonitrile are promising, with ongoing research focusing on expanding its therapeutic applications. Collaborative efforts between academia and industry are driving innovation in this field, leading to faster translation of laboratory discoveries into clinical candidates. As our understanding of disease mechanisms evolves, so too will the role of this versatile compound in addressing complex medical challenges.